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molecular formula C6H7N3 B8724153 6-Vinylpyrimidin-4-amine

6-Vinylpyrimidin-4-amine

Cat. No. B8724153
M. Wt: 121.14 g/mol
InChI Key: BGJAVMWCKVVNNF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09309240B2

Procedure details

A mixture of 4-amino-6-chloropyrimidine (2.5 g, 19.2 mmol), 1,1′-bis(diphenylphosphino)ferrocene palladium dichloride (810 mg, 1.2 mmol), sodium carbonate (8.14 g, 76.8 mmol) and vinyl borane pinacol ester (3.9 mL, 23 mmol) in dioxane (11.5 mL) and water (11.5 mL) under nitrogen, was heated at 100° C. for 20 hours then cooled to ambient temperature. The reaction mixture was partitioned between ethyl acetate and water. The organic layer was dried over anhydrous sodium sulfate and concentrated under reduced pressure. The residue was purified by silica gel flash chromatography (0-10% methanol in DCM) to afford the title compound as a yellow solid (1.87 g, 80% yield). 1H NMR (300 MHz, DMSO-d6): δ 8.30 (s, 1H), 6.83 (s, 2H), 6.57 (dd, J=17.2, 10.5 Hz, 1H), 6.36 (s, 1H), 6.26 (dd, J=17.2, 2.1 Hz, 1H), 5.48 (dd, J=10.5, 2.1 Hz, 1H).
Name
4-amino-6-chloropyrimidine
Quantity
2.5 g
Type
reactant
Reaction Step One
Name
sodium carbonate
Quantity
8.14 g
Type
reactant
Reaction Step One
[Compound]
Name
vinyl borane pinacol ester
Quantity
3.9 mL
Type
reactant
Reaction Step One
Name
dioxane
Quantity
11.5 mL
Type
reactant
Reaction Step One
Name
water
Quantity
11.5 mL
Type
solvent
Reaction Step One
Name
1,1′-bis(diphenylphosphino)ferrocene palladium dichloride
Quantity
810 mg
Type
catalyst
Reaction Step One
Name
title compound
Yield
80%

Identifiers

REACTION_CXSMILES
[NH2:1][C:2]1[CH:7]=[C:6](Cl)[N:5]=[CH:4][N:3]=1.C(=O)([O-])[O-].[Na+].[Na+].O1CCO[CH2:17][CH2:16]1>O.[Pd](Cl)Cl.C1(P(C2C=CC=CC=2)[C-]2C=CC=C2)C=CC=CC=1.[C-]1(P(C2C=CC=CC=2)C2C=CC=CC=2)C=CC=C1.[Fe+2]>[CH:16]([C:6]1[N:5]=[CH:4][N:3]=[C:2]([NH2:1])[CH:7]=1)=[CH2:17] |f:1.2.3,6.7.8.9|

Inputs

Step One
Name
4-amino-6-chloropyrimidine
Quantity
2.5 g
Type
reactant
Smiles
NC1=NC=NC(=C1)Cl
Name
sodium carbonate
Quantity
8.14 g
Type
reactant
Smiles
C([O-])([O-])=O.[Na+].[Na+]
[Compound]
Name
vinyl borane pinacol ester
Quantity
3.9 mL
Type
reactant
Smiles
Name
dioxane
Quantity
11.5 mL
Type
reactant
Smiles
O1CCOCC1
Name
water
Quantity
11.5 mL
Type
solvent
Smiles
O
Name
1,1′-bis(diphenylphosphino)ferrocene palladium dichloride
Quantity
810 mg
Type
catalyst
Smiles
[Pd](Cl)Cl.C1(=CC=CC=C1)P([C-]1C=CC=C1)C1=CC=CC=C1.[C-]1(C=CC=C1)P(C1=CC=CC=C1)C1=CC=CC=C1.[Fe+2]

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
100 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
then cooled to ambient temperature
CUSTOM
Type
CUSTOM
Details
The reaction mixture was partitioned between ethyl acetate and water
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The organic layer was dried over anhydrous sodium sulfate
CONCENTRATION
Type
CONCENTRATION
Details
concentrated under reduced pressure
CUSTOM
Type
CUSTOM
Details
The residue was purified by silica gel flash chromatography (0-10% methanol in DCM)

Outcomes

Product
Name
title compound
Type
product
Smiles
C(=C)C1=CC(=NC=N1)N
Measurements
Type Value Analysis
AMOUNT: MASS 1.87 g
YIELD: PERCENTYIELD 80%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.